Cas no 1806305-74-7 (3,5-Difluoro-4-ethoxytoluene)

• Product Name: 3,5-Difluoro-4-ethoxytoluene
• CAS No: 1806305-74-7
• MF: C₉H₁₀F₂O
• MW: 172.171909809113
• CID: 5004397
• Update Time: 2025-10-24

3,5-Difluoro-4-ethoxytoluene Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-4-ethoxytoluene

• Inchi： 1S/C9H10F2O/c1-3-12-9-7(10)4-6(2)5-8(9)11/h4-5H,3H2,1-2H3
• InChI Key： KIKMCUGOYWNQKN-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 129
• XLogP3: 2.8
• Topological Polar Surface Area: 9.2

Additional information on 3,5-Difluoro-4-ethoxytoluene

Introduction to 3,5-Difluoro-4-ethoxytoluene (CAS No. 1806305-74-7)

3,5-Difluoro-4-ethoxytoluene (CAS No. 1806305-74-7) is a fluorinated aromatic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its distinctive molecular structure, which includes two fluorine atoms and an ethoxy group attached to a toluene backbone. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 3,5-Difluoro-4-ethoxytoluene is C₉H₉F₂O, and its molecular weight is approximately 179.16 g/mol. The compound is a colorless liquid at room temperature and has a boiling point of around 180°C. Its solubility in water is low, but it is highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These properties make it suitable for use in a variety of chemical reactions and processes.

In the pharmaceutical industry, 3,5-Difluoro-4-ethoxytoluene has shown promise as an intermediate in the synthesis of novel drugs. Fluorinated compounds are known for their ability to modulate biological activity and improve drug efficacy by altering the lipophilicity and metabolic stability of drug molecules. Recent studies have explored the use of 3,5-Difluoro-4-ethoxytoluene in the development of antiviral agents, anticancer drugs, and other therapeutic compounds. For example, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of fluorinated derivatives using 3,5-Difluoro-4-ethoxytoluene as a key intermediate. These derivatives exhibited enhanced antiviral activity against several strains of influenza virus.

In materials science, 3,5-Difluoro-4-ethoxytoluene has been investigated for its potential use in the development of advanced materials with unique properties. Fluorinated compounds are known for their low surface energy and high thermal stability, making them ideal for applications such as coatings, adhesives, and lubricants. A recent study published in Advanced Materials Interfaces in 2022 demonstrated the use of 3,5-Difluoro-4-ethoxytoluene as a building block for the synthesis of fluorinated polymers with improved mechanical strength and chemical resistance. These polymers have potential applications in industries such as aerospace, automotive, and electronics.

The synthetic versatility of 3,5-Difluoro-4-ethoxytoluene has also been highlighted in several research papers. The compound can undergo a variety of chemical transformations, including nucleophilic substitution reactions, electrophilic aromatic substitution reactions, and coupling reactions with other functional groups. This versatility makes it a valuable starting material for the synthesis of complex molecules with diverse functionalities. A study published in Organic Letters in 2020 described a novel synthetic route to prepare 3,5-Difluoro-4-ethoxytoluene-based derivatives using palladium-catalyzed cross-coupling reactions. The method was found to be highly efficient and scalable, making it suitable for industrial applications.

The safety profile of 3,5-Difluoro-4-ethoxytoluene is an important consideration for its use in various applications. While it is generally considered safe when handled properly under controlled conditions, appropriate safety measures should be taken to prevent exposure to skin or inhalation. The compound should be stored in tightly sealed containers away from heat sources and incompatible materials. Regular safety training and adherence to standard operating procedures are essential for ensuring safe handling and use.

In conclusion, 3,5-Difluoro-4-ethoxytoluene (CAS No. 1806305-74-7) is a versatile fluorinated aromatic compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical properties make it an attractive intermediate for the development of novel drugs and advanced materials. Ongoing research continues to explore new uses and synthetic methods involving this compound, highlighting its importance in modern chemistry.